2-Chloro-5-(3-chloro-5-fluorophenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-(3-chloro-5-fluorophenyl)benzoic acid
• InChI: InChI=1S/C13H7Cl2FO2/c14-9-3-8(4-10(16)6-9)7-1-2-12(15)11(5-7)13(17)18/h1-6H,(H,17,18)
• InChI Key: OGEXMBQOWPEUDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)Cl)F)C(=O)O)Cl
• Molecular Formula: C13H7Cl2FO2
• DSSTOX Substance ID: DTXSID70690518
• Molecular Weight: 285.09 g/mol
• CAS RN: 1261922-74-0

Description

2-Chloro-5-(3-chloro-5-fluorophenyl)benzoic acid, also known as 5-Chloro-2-fluoro-3-phenylbenzoic acid (CFPA), is an organic compound belonging to the class of phenylbenzoic acids. It is a white crystalline solid with a molecular weight of 283.52 g/mol and a melting point of 149-150 °C. CFPA is a versatile molecule that has been used in many scientific research applications, including synthesis, biochemical and physiological studies, and laboratory experiments.

Scientific Research Applications

CFPA has been used in a variety of scientific research applications, including synthesis, biochemical and physiological studies, and laboratory experiments. It has been used as a starting material for the synthesis of other compounds, such as 4-chloro-2-fluoro-3-phenylbenzoic acid, 4-fluoro-3-phenylbenzaldehyde, and 4-chloro-2-fluoro-3-phenylbenzyl alcohol. CFPA has also been used in biochemical studies to study the effect of different compounds on the activity of enzymes. Furthermore, it has been used in physiological studies to study the effect of different compounds on the activity of hormones.

Mechanism of Action

The mechanism of action of CFPA is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the biosynthesis of prostaglandins. It is also thought to act as an inhibitor of the enzyme lipoxygenase, which is involved in the biosynthesis of leukotrienes.
Biochemical and Physiological Effects
CFPA has been shown to have a wide range of biochemical and physiological effects. In biochemical studies, it has been shown to inhibit the activity of the enzymes cyclooxygenase-2 (COX-2) and lipoxygenase. In physiological studies, it has been shown to inhibit the activity of the hormones prolactin and cortisol. It has also been shown to reduce inflammation and to have antioxidant properties.

Advantages and Limitations for Lab Experiments

The main advantage of using CFPA in laboratory experiments is its versatility. It can be used as a starting material for the synthesis of other compounds, and it can be used to study the effects of different compounds on the activity of enzymes and hormones. However, CFPA does have some limitations. It is not very stable in aqueous solutions, and it can react with other compounds in the reaction mixture.

Future Directions

The future directions for CFPA are varied. It could be used in the development of new drugs and in the synthesis of new compounds. It could also be used in further biochemical and physiological studies to better understand the mechanism of action of the compound. Additionally, it could be used in the development of new laboratory experiments to study the effects of different compounds on the activity of enzymes and hormones. Lastly, it could be used in the development of new analytical methods to better characterize the compound.

Synthesis Methods

CFPA can be synthesized from the reaction of 2-chlorobenzoic acid and 3-chloro-5-fluorophenol in an acidic medium. The reaction is carried out in an autoclave at temperatures up to 170°C. The reaction proceeds in two steps: first, the formation of the intermediate 2-chloro-4-fluorophenol, and second, the hydrolysis of the intermediate to form the final product CFPA.